Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol

• IUPAC Name: 1-(4-methyl-1,3-thiazol-5-yl)ethane-1,2-diol
• InChI: InChI=1S/C6H9NO2S/c1-4-6(5(9)2-8)10-3-7-4/h3,5,8-9H,2H2,1H3
• InChI Key: WMDOKYKQSQJMQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(CO)O
• Molecular Formula: C6H9NO2S
• DSSTOX Substance ID: DTXSID20620401
• Molecular Weight: 159.21 g/mol
• CAS RN: 67162-00-9

Description

Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as Ro 31-8220 and is a potent inhibitor of protein kinase C (PKC).

Mechanism of Action

Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol inhibits PKC by binding to the regulatory domain of the enzyme, which prevents its activation. PKC is involved in many signaling pathways, and its dysregulation has been implicated in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Therefore, inhibition of PKC by this compound has potential therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to induce apoptosis in cancer cells. In addition, this compound has been investigated for its potential cardioprotective effects. It has been shown to reduce myocardial infarct size in animal models of ischemia-reperfusion injury. Furthermore, this compound has been studied for its potential neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol has several advantages for lab experiments. It is a potent and selective inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in various cellular processes. However, it is important to note that this compound has limitations as well. It has been shown to inhibit other kinases besides PKC, which may affect the interpretation of the results. Furthermore, the optimal concentration and duration of treatment may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol research. One possible direction is to investigate its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and treatment duration for different cancer types. Another possible direction is to investigate its potential as a cardioprotective and neuroprotective agent. Additional studies are needed to determine the underlying mechanisms of its protective effects and to optimize the treatment regimen. Furthermore, the development of more selective PKC inhibitors may improve the specificity and efficacy of PKC inhibition in various diseases.
In conclusion, this compound is a synthetic compound that has potential applications in various fields, including cancer research, cardiovascular diseases, and neurological disorders. Its inhibition of PKC makes it a valuable tool for studying the role of PKC in various cellular processes. However, further studies are needed to determine its optimal dosage and treatment duration for different diseases and to develop more selective PKC inhibitors.

Scientific Research Applications

Rac-1-(4-methyl-thiazol-5-yl)-ethane-1,2-diol has been extensively studied for its potential applications in various fields, including cancer research, cardiovascular diseases, and neurological disorders. It has been shown to inhibit PKC, which is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. Therefore, this compound has been investigated as a potential therapeutic agent for cancer treatment.